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Compound of Interest

Di-tert-butyl hydrazine-1,2-
Compound Name: _
dicarboxylate

Cat. No.: B098509

An In-depth Technical Guide to Di-tert-butyl hydrazine-1,2-dicarboxylate

CAS Number: 16466-61-8

Introduction

Di-tert-butyl hydrazine-1,2-dicarboxylate, also known as N,N'-Di-Boc-hydrazine, is a stable,
crystalline solid widely utilized in organic synthesis.[1] Its structural design, featuring a
hydrazine core protected by two bulky tert-butoxycarbonyl (Boc) groups, modulates its
reactivity, rendering it a safe and manageable reagent.[1] This compound is a key player in
numerous synthetic transformations, most notably as a precursor to di-tert-butyl
azodicarboxylate (DBAD) for the Mitsunobu reaction and as a nucleophilic partner in palladium-
catalyzed amination reactions.[1][2] Its versatility makes it an important tool for constructing
complex nitrogen-containing molecules, which are prevalent in pharmaceuticals and
agrochemicals.[2]

Physicochemical and Spectroscopic Data

The properties of Di-tert-butyl hydrazine-1,2-dicarboxylate are well-documented, providing
researchers with essential data for its application.

Table 1: Physicochemical Properties
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Property Value References
CAS Number 16466-61-8 [BI4151I61[71I8]
Molecular Formula C10H20N204 [31[6][8]
Molecular Weight 232.28 g/mol [31[6][8]
di(tert-butyl) 1,2-
IUPAC Name o [5]
hydrazinedicarboxylate
N,N'-Di-Boc-hydrazine, Di-tert-
Synonyms , [61[9]
butyl hydrazodiformate
Appearance White crystalline solid/powder [1][6]
Melting Point 121-126 °C (decomposes) [6]119]
Boiling Point 294.649.0 °C (Predicted) [6][9]
Density 1.064+0.06 g/cm3 (Predicted) [6]119]
Solubility Insoluble in water [6]119]
Room temperature, in a dry,
Storage [31[5][6]
dark place
Technique Data Reference

H NMR (400 MHz, CDClIs)

5 6.19 (br, 2H), 1.47 (s, 18H)

[4]

13C NMR (101 MHz, CDCIs)

0 155.9,81.7, 28.3

[4]

Infrared (IR)

Notable peaks include 3316,
2978, 2932, 1701 cm™!

[3]

Experimental Protocols

Detailed methodologies for the synthesis and key applications of Di-tert-butyl hydrazine-1,2-

dicarboxylate are provided below.
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Synthesis of Di-tert-butyl hydrazine-1,2-dicarboxylate

This protocol describes a common and efficient method for preparing the title compound from
di-tert-butyl dicarbonate and hydrazine.

Reaction Scheme: 2 (Boc)20 + N2H4-H20 - Boc-NH-NH-Boc

Materials:

Di-tert-butyl dicarbonate ((Boc)20)

Hydrazine monohydrate (N2Ha4-H20)

Methanol (MeOH)

n-Hexane

Procedure:

Under ice bath cooling, add hydrazine monohydrate dropwise to a solution of di-tert-butyl
dicarbonate in methanol over 30 minutes.

 After the addition is complete, remove the ice bath and stir the reaction mixture at room
temperature for 3 hours.

» Remove the methanol solvent via rotary evaporation.
e Add n-hexane to the residue to precipitate the product.
o Collect the resulting white solid by filtration and wash with additional n-hexane.

e Dry the solid product. A typical yield is around 84%.
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Synthesis Workflow

Starting Materials

Di-tert-butyl dicarbonate )
( in Methanol ) (Hydrazme monohydrate)

Dropwise addition

Y 4

Reaction Vessel
(Ice Bath, then RT for 3h)

Rotary Evaporation
(Solvent Removal)
Precipitation
(Add n-Hexane)

Filtration & Washing
(with n-Hexane)

Final Product:

Di-tert-butyl
hydrazine-1,2-dicarboxylate
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Mitsunobu Reaction Mechanism

PPhs + R'O2C-N=N-COzR'
(Azodicarboxylate)

Nucleophilic attack

PhsP+-N(-)-COzR'

Betaine Intermediate Nucleophile (Nu-H)
(e.g., Carboxylic Acid)

+ Nucleophile (Nu-H)

lon Pair
( {Ph3p+-NH-COZR' + NU_} ) Alcohol (R-OH)

+ Alcohol (R-OH)

Alkoxyphosphonium Salt
{PhsP*-OR + Nu~}
\
\

\
SN2 Attack '\
(Inversion)

\
4
Product (R-Nu) ( Hydrazine Byproduct )

+ PhsP=0

R'O2CNH-NHCO:zR!
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Pd-Catalyzed Amination Cycle

Pd(0)Ln

ARAEIIEID (= (Active Catalyst)

Oxidative
Addition

Ar-Pd(I1)-X(Ln)
(Oxidative Addition
Intermediate)

Boc-NH-NH-Boc

Ar-Pd(I)-N(Boc)NHBoc(Ln)
(Amine Complex)

Reductive
Elimination

Ar-NH(Boc)NHBoc
(Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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